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Compound of Interest

Compound Name: 4,6-Bis(chloromethyl)-m-xylene

Cat. No.: B074614 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 4,6-Bis(chloromethyl)-m-xylene could not

be located. The following disposal procedures are based on best practices for the handling of

xylenes and chlorinated organic compounds. It is imperative to consult with a licensed

hazardous waste disposal company for specific guidance and to ensure compliance with all

federal, state, and local regulations.

Proper disposal of 4,6-Bis(chloromethyl)-m-xylene is critical to ensure the safety of

laboratory personnel and to prevent environmental contamination. This compound is classified

as a hazardous waste, and its handling requires strict adherence to safety protocols. The

primary recommended disposal method is incineration by a licensed and qualified hazardous

waste disposal service.[1][2]

Immediate Safety and Handling Precautions
Before beginning any disposal-related activities, ensure that all personnel are trained on the

proper handling of hazardous chemicals.[3] Work should be conducted in a well-ventilated

area, preferably within a certified laboratory chemical fume hood.[4]

Personal Protective Equipment (PPE):

All personnel handling 4,6-Bis(chloromethyl)-m-xylene must wear the appropriate personal

protective equipment.
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PPE Category Specific Requirements

Eye and Face
Chemical safety goggles with side shields or a

full-face shield.

Hand

Chemical-resistant gloves (e.g., Viton or

Polyvinyl Alcohol [PVA]). Check glove

compatibility charts.

Body

A lab coat or chemical-resistant apron. For

larger quantities or potential for splashing, a

chemical-resistant suit may be necessary.

Respiratory

A NIOSH-approved respirator with organic vapor

cartridges is required if working outside of a

fume hood or if vapors are expected to be

generated.

Step-by-Step Disposal Protocol
Waste Collection:

Collect waste 4,6-Bis(chloromethyl)-m-xylene in a designated, compatible, and properly

sealed waste container.[4] The container should be clearly labeled as "Hazardous Waste:

4,6-Bis(chloromethyl)-m-xylene".

Do not mix with other waste streams unless explicitly instructed to do so by your

institution's environmental health and safety (EHS) office or the licensed disposal

company.

Storage of Waste:

Store the waste container in a cool, dry, and well-ventilated area, away from sources of

ignition such as heat, sparks, or open flames.[4]

Ensure the storage area is segregated from incompatible materials, particularly oxidizing

agents and strong acids.[3][4]

Spill Management:
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In the event of a spill, evacuate the immediate area and control access.[3]

Eliminate all ignition sources.[3]

Absorb the spill with an inert, dry material such as sand, earth, or a commercial sorbent.[3]

[4]

Collect the absorbed material into a sealed container for disposal as hazardous waste.[4]

Do not wash spills into drains or sewers.[3]

Arranging for Professional Disposal:

Contact your institution's EHS office or a licensed hazardous waste disposal company to

arrange for pickup and disposal.[1][2]

Provide them with a clear and accurate description of the waste material.

Final Disposal Method:

The recommended method for the ultimate disposal of 4,6-Bis(chloromethyl)-m-xylene
is controlled incineration in a chemical incinerator equipped with an afterburner and

scrubber.[1][2] This process is designed to destroy the hazardous components of the

chemical.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of 4,6-
Bis(chloromethyl)-m-xylene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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